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Compound of Interest

Compound Name:
3'-Bromo-5'-chloro-2'-

hydroxyacetophenone

Cat. No.: B1273138 Get Quote

For Immediate Reference: Treat 3'-Bromo-5'-chloro-2'-hydroxyacetophenone as a

hazardous chemical waste. Do not dispose of it in standard laboratory trash or down the drain.

This guide provides essential safety and logistical information for the proper disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Key Safety and Disposal Data
The following table summarizes the critical information for the safe handling and disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1273138?utm_src=pdf-interest
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Chemical Name
3'-Bromo-5'-chloro-2'-

hydroxyacetophenone
[1]

CAS Number 59443-15-1 [1]

Physical State Solid [1]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

Personal Protective Equipment

(PPE)

Chemical safety goggles,

gloves (nitrile rubber

recommended), N95 dust

mask, lab coat.

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[2][3]

Primary Disposal Route

Collection as solid hazardous

chemical waste for incineration

by a licensed disposal facility.

[2][4]

Spill Cleanup

Sweep up spilled solid,

avoiding dust formation, and

collect in a suitable container

for disposal.

[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone waste.
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Personal Protective Equipment (PPE) and Safety
Precautions

Always wear appropriate PPE, including a lab coat, chemical safety goggles, and compatible

gloves, when handling the chemical or its waste.

Handle the solid waste in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust.[3]

Waste Segregation and Collection
Do not mix 3'-Bromo-5'-chloro-2'-hydroxyacetophenone waste with non-hazardous trash

or other waste streams.

As a halogenated organic compound, it must be segregated into a dedicated "Halogenated

Organic Solid Waste" container.[5]

Use a clearly labeled, leak-proof, and compatible waste container. The container should be

made of a material that does not react with the chemical.

The waste container must be labeled "Hazardous Waste" and clearly identify its contents,

including the full chemical name.

On-site Storage
Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) that

is at or near the point of generation.[6]

Ensure the container is kept closed at all times, except when adding waste.[6]

Store the waste away from incompatible materials such as strong oxidizing agents.[6]

Disposal of Contaminated Materials and Empty
Containers

Contaminated Labware: Items such as gloves, weighing paper, and pipette tips that are

contaminated with 3'-Bromo-5'-chloro-2'-hydroxyacetophenone should be placed in the

designated halogenated solid waste container.
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Empty Containers:

Thoroughly remove all residual solid from the original chemical container.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect all rinsate as "Halogenated Liquid Waste" in a separate, appropriately labeled

container.[7][8] Do not pour the rinsate down the drain.[7]

Once the container is clean and dry, deface or remove the original label and dispose of it

as non-hazardous glass or plastic waste, as appropriate for your facility.[7][8]

Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

halogenated waste.

Follow all institutional and local regulations for waste pickup scheduling and documentation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.
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Caption: Disposal workflow for 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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